5-bromo-6-nitro-1H-indole

• IUPAC Name: 5-bromo-6-nitro-1H-indole
• InChI: InChI=1S/C8H5BrN2O2/c9-6-3-5-1-2-10-7(5)4-8(6)11(12)13/h1-4,10H
• InChI Key: PPXAIJGGCHQXBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)Br)[N+](=O)[O-]
• Molecular Formula: C8H5BrN2O2
• Molecular Weight: 241.04 g/mol

Description

“5-bromo-6-nitro-1H-indole” is a compound that belongs to the class of organic compounds known as indoles. The indole moiety is a significant heterocyclic system in natural products and drugs. It plays a main role in cell biology and has various biologically vital properties. The CAS number for this compound is 104447-74-7.

Molecular Structure Analysis

The molecular formula of “5-bromo-6-nitro-1H-indole” is C8H5BrN2O2. Its molecular weight is 241.04. The structure of indole derivatives is aromatic in nature, similar to the benzene ring, and electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-HIV Activity

Indole compounds have also been investigated as potential anti-HIV agents. For example:

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Anticancer Potential

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Other Applications

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years. Therefore, the future directions for “5-bromo-6-nitro-1H-indole” could involve further exploration of its biological activities and potential therapeutic applications.

Mechanism of Action

Target of Action

5-Bromo-6-Nitro-1H-Indole, like other indole derivatives, is a significant heterocyclic system in natural products and drugs . Indole derivatives are known to play a crucial role in cell biology and have been used as biologically active compounds for the treatment of various disorders in the human body . .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives . The interaction of these compounds with their targets can result in various changes, depending on the specific derivative and target involved .

Biochemical Pathways

Indole derivatives are known to affect various biochemical pathways . They possess diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . .

Result of Action

Indole derivatives are known to have a broad spectrum of biological activities , suggesting that they can have various molecular and cellular effects depending on the specific derivative and its targets.

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-6-nitro-2,3-dihydro-1H-indole (20 g, 82.3 mmol) in 1,4-dioxane (400 mL) was added DDQ (30 g, 0.13 mol). The mixture was stirred at 80° C. for 2 h. The solid was filtered off and the filtrate was concentrated to dryness. The residue was purified by column chromatography on silica gel to afford 5-bromo-6-nitro-1H-indole (7.5 g, 38%).